Cas no 53442-04-9 (Piperidine, 1-(2-thienylsulfonyl)-)
53442-04-9 structure
Product Name:Piperidine, 1-(2-thienylsulfonyl)-
CAS No:53442-04-9
MF:C9H13NO2S2
MW:231.335019826889
CID:357248
PubChem ID:765823
Update Time:2025-04-19
Piperidine, 1-(2-thienylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 1-(2-thienylsulfonyl)-
- 1-(thiophen-2-ylsulfonyl)piperidine
- 1-thiophen-2-ylsulfonylpiperidine
- FUKURDMUOQFWNI-UHFFFAOYSA-N
- AKOS000390203
- 1-(2-thienylsulfonyl)piperidine
- VU0034353-2
- SCHEMBL2984938
- AQ-390/11464678
- MLS001124803
- FT-0737368
- CHEMBL2132317
- IFLab1_004873
- IDI1_010628
- SMR000659377
- DTXSID90354180
- SR-01000225366-1
- Z45498050
- SR-01000225366
- 53442-04-9
- HMS1425N11
-
- Inchi: 1S/C9H13NO2S2/c11-14(12,9-5-4-8-13-9)10-6-2-1-3-7-10/h4-5,8H,1-3,6-7H2
- InChI Key: FUKURDMUOQFWNI-UHFFFAOYSA-N
- SMILES: S(C1=CC=CS1)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 231.03889
- Monoisotopic Mass: 231.03877100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74Ų
Experimental Properties
- PSA: 37.38
Piperidine, 1-(2-thienylsulfonyl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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